Cas no 1286717-32-5 (6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol)

• Product Name: 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol
• CAS No: 1286717-32-5
• MF: C₁₀H₇N₅S
• MW: 229.261079072952
• CID: 5148955
• Update Time: 2025-10-28

6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol Chemical and Physical Properties

Names and Identifiers

• 6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol
• 6-pyridin-3-yl-2H-[1,2,4]triazolo[4,3-b]pyridazine-3-thione
• 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol

• Inchi： 1S/C10H7N5S/c16-10-13-12-9-4-3-8(14-15(9)10)7-2-1-5-11-6-7/h1-6H,(H,13,16)
• InChI Key： HOWAQXXJPIJISO-UHFFFAOYSA-N
• SMILES： S=C1NN=C2C=CC(C3C=NC=CC=3)=NN21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 411
• XLogP3: 0.6
• Topological Polar Surface Area: 85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol

Recent Advances in the Study of 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol (CAS: 1286717-32-5)

The compound 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol (CAS: 1286717-32-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines a pyridine ring with a triazolopyridazine scaffold, exhibits promising biological activities, particularly in the context of kinase inhibition and anticancer drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the ability of 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol to selectively inhibit specific kinases has been a focal point of investigation. Recent in vitro and in vivo studies have demonstrated its efficacy in suppressing the activity of certain oncogenic kinases, leading to reduced tumor growth and metastasis in preclinical models. These findings suggest that this compound could serve as a valuable lead molecule for the development of novel anticancer therapies.

In addition to its kinase inhibitory properties, researchers have also explored the compound's potential as an antimicrobial agent. Preliminary studies have shown that 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol exhibits activity against a range of bacterial and fungal pathogens, including drug-resistant strains. This has sparked interest in its application for combating antimicrobial resistance, a pressing global health challenge. Further studies are underway to optimize its antimicrobial potency and evaluate its safety profile.

The synthesis of 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol has also been a subject of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is crucial for its further development and potential commercialization. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions, paving the way for large-scale synthesis and subsequent clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to therapeutic application.

In conclusion, 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol (CAS: 1286717-32-5) represents a promising candidate for drug development, with demonstrated efficacy in kinase inhibition and antimicrobial activity. Ongoing research aims to refine its pharmacological properties and address the challenges associated with its clinical use. The compound's potential to address unmet medical needs in oncology and infectious diseases makes it a valuable subject of continued investigation in the chemical biology and medicinal chemistry communities.